Cas no 23052-19-9 (L-Cysteine, L-g-glutamyl-, bimol. (2®2')-disulfide)

• Product Name: L-Cysteine, L-g-glutamyl-, bimol. (2®2')-disulfide
• CAS No: 23052-19-9
• MF: C₁₆H₂₆N₄O₁₀S₂
• MW: 498.528441905975
• CID: 251671
• PubChem ID: 152461
• Update Time: 2025-09-22

L-Cysteine, L-g-glutamyl-, bimol. (2®2')-disulfide Chemical and Physical Properties

Names and Identifiers

• (2S,10S)-2,10-diamino-6-[[(2R)-2-amino-2-carboxyethyl]disulfanyl]-6-[(R)-amino(carboxy)methyl]-5,7-dioxoundecanedioic acid
• Bis-gamma-glutamylcystine
• 23052-19-9
• SCHEMBL4363100
• DTXSID10945731
• N,N'-Bis(4-amino-4-carboxy-1-hydroxybutylidene)cystine
• L-Cysteine, L-gamma-glutamyl-, (2-2')-disulfide
• (2S)-2-amino-5-[[(1R)-2-[[2-[[(4S)-4-amino-4-carboxybutanoyl]amino]-2-carboxyethyl]disulfanyl]-1-carboxyethyl]amino]-5-oxopentanoic acid
• gamma-Glu-cys disulfide
• L-Cysteine, L-g-glutamyl-, bimol. (2®2')-disulfide

• Inchi： 1S/C16H26N4O10S2/c17-7(13(23)24)1-3-11(21)19-9(15(27)28)5-31-32-6-10(16(29)30)20-12(22)4-2-8(18)14(25)26/h7-10H,1-6,17-18H2,(H,19,21)(H,20,22)(H,23,24)(H,25,26)(H,27,28)(H,29,30)/t7-,8-,9-,10?/m0/s1
• InChI Key： GOZJYXJJQVGDOJ-LUWJYHRHSA-N
• SMILES： S(C[C@@H](C(=O)O)NC(CC[C@@H](C(=O)O)N)=O)SCC(C(=O)O)NC(CC[C@@H](C(=O)O)N)=O

Computed Properties

• Exact Mass: 498.10903539g/mol
• Monoisotopic Mass: 498.10903539g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 32
• Rotatable Bond Count: 17
• Complexity: 650
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -7.8
• Topological Polar Surface Area: 310Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Tetracarboxylic acids and derivatives